Cas no 65962-15-4 (3-Nitro-o-dibromomethyl benzene)

• Product Name: 3-Nitro-o-dibromomethyl benzene
• CAS No: 65962-15-4
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• MDL: MFCD09991734
• CID: 962857
• PubChem ID: 11066341
• Update Time: 2025-05-20

3-Nitro-o-dibromomethyl benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Dibromomethyl)-2-nitrobenzene
• 3-NITRO-O-DIBROMOMETHYL BENZENE
• (2,3-Bisbromomethyl)nitrobenzene
• 1-Dibrommethyl-2-nitro-benzol
• 1-dibromomethyl-2-nitro-benzene
• o-nitrobenzal bromide
• 2-nitrobenzal bromide
• HETXONIWLNSRGY-UHFFFAOYSA-N
• FCH1396753
• AX8088572
• MFCD09991734
• BS-17410
• A913886
• DTXSID50454014
• 65962-15-4
• AKOS022172347
• SCHEMBL2027982
• 3-Nitro-o-dibromomethyl benzene

• MDL： MFCD09991734
• Inchi： 1S/C7H5Br2NO2/c8-7(9)5-3-1-2-4-6(5)10(11)12/h1-4,7H
• InChI Key： HETXONIWLNSRGY-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 292.86900
• Monoisotopic Mass: 292.86870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 2.038±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46 ºC
• Boiling Point: 346.835°C at 760 mmHg
• Flash Point: 163.56°C
• Refractive Index: 1.656
• Solubility: Almost insoluble (0.062 g/l) (25 º C),
• PSA: 45.82000
• LogP: 3.90640

3-Nitro-o-dibromomethyl benzene Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Additional information on 3-Nitro-o-dibromomethyl benzene

Introduction to 3-Nitro-o-dibromomethyl benzene (CAS No. 65962-15-4)

3-Nitro-o-dibromomethyl benzene, with the chemical formula C₇H₅Br₂NO₂, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 65962-15-4, has garnered attention due to its versatile applications in the synthesis of complex molecules, particularly in medicinal chemistry. The presence of both nitro and dibromomethyl functional groups makes it a valuable precursor for constructing more intricate structures, enabling researchers to explore novel pharmacophores and therapeutic agents.

The nitro group in 3-Nitro-o-dibromomethyl benzene introduces a strong electron-withdrawing effect, which can influence the reactivity of the aromatic ring and the subsequent transformations. This feature is particularly useful in directing reactions such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Additionally, the dibromomethyl moiety provides two reactive bromine atoms that can be selectively modified or displaced, offering flexibility in synthetic pathways. These characteristics make 3-Nitro-o-dibromomethyl benzene a cornerstone in the development of new chemical entities (NCEs) aimed at addressing various therapeutic challenges.

In recent years, advancements in synthetic methodologies have further highlighted the importance of 3-Nitro-o-dibromomethyl benzene. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective modifications of this compound. Techniques such as palladium-catalyzed borylation or copper-mediated coupling reactions have been employed to introduce additional functional groups or to construct biaryl systems. These innovations have not only streamlined the synthesis of target molecules but also expanded the scope of possible applications.

One notable area where 3-Nitro-o-dibromomethyl benzene has made a significant impact is in the development of anticancer agents. The structural motifs present in this compound can be incorporated into molecules that exhibit potent cytotoxic effects. Researchers have leveraged its reactivity to design and synthesize analogs that interact with specific biological targets involved in cancer cell proliferation and survival. The nitro group, for example, can be reduced to an amine, which can then be further functionalized to create more complex structures with enhanced bioactivity.

Furthermore, the pharmaceutical industry has recognized the utility of 3-Nitro-o-dibromomethyl benzene in the synthesis of antimicrobial and anti-inflammatory compounds. The ability to introduce diverse functional groups allows for the creation of molecules that can modulate various biological pathways associated with these diseases. Recent studies have demonstrated its role in generating novel scaffolds that exhibit promising activity against resistant bacterial strains and inflammatory conditions. This underscores the compound's versatility and its potential as a building block in drug discovery.

The chemical properties of 3-Nitro-o-dibromomethyl benzene also make it a valuable tool in materials science. Its ability to undergo controlled reactions under mild conditions has been exploited in the development of advanced polymers and coatings. These materials often require precise molecular architecture to achieve desired properties such as thermal stability or mechanical strength. The nitro and bromomethyl groups provide handles for further functionalization, enabling researchers to tailor these materials for specific applications.

In conclusion, 3-Nitro-o-dibromomethyl benzene (CAS No. 65962-15-4) represents a crucial intermediate with broad applications across multiple scientific disciplines. Its unique structural features and reactivity have positioned it as a key player in organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, driving innovation and progress in these fields.